Cas no 1869922-24-6 (PC Biotin-PEG3-Alkyne)

PC Biotin-PEG3-Alkyne structure
PC Biotin-PEG3-Alkyne structure
Product Name:PC Biotin-PEG3-Alkyne
CAS No:1869922-24-6
MF:C35H52N6O12S
MW:780.885388374329
MDL:MFCD28505551
CID:3045142
PubChem ID:91757783
Update Time:2024-11-05

PC Biotin-PEG3-Alkyne Chemical and Physical Properties

Names and Identifiers

    • PC Biotin-PEG3-alkyne
    • PC Biotin-Alkyne
    • 1-[4-[4-[2-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]ethylamino]-4-oxobutoxy]-5-methoxy-2-nitrophenyl]ethyl N-prop-2-ynylcarbamate
    • TS-08002
    • CS-0114932
    • HY-140130
    • 1869922-24-6
    • MFCD28505551
    • DA-76632
    • BP-22677
    • AKOS040742368
    • PCBiotin-PEG3-Alkyne
    • PC Biotin-PEG3-Alkyne
    • MDL: MFCD28505551
    • Inchi: 1S/C35H52N6O12S/c1-4-11-38-35(45)53-24(2)25-21-28(48-3)29(22-27(25)41(46)47)52-14-7-10-32(43)37-13-16-50-18-20-51-19-17-49-15-12-36-31(42)9-6-5-8-30-33-26(23-54-30)39-34(44)40-33/h1,21-22,24,26,30,33H,5-20,23H2,2-3H3,(H,36,42)(H,37,43)(H,38,45)(H2,39,40,44)/t24?,26-,30-,33-/m0/s1
    • InChI Key: HRHZIAGPIYYJMG-MJUSKHNJSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCNC(CCCOC1=CC(=C(C=C1OC)C(C)OC(NCC#C)=O)[N+](=O)[O-])=O)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 780.33639229 g/mol
  • Monoisotopic Mass: 780.33639229 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 27
  • Complexity: 1230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 255
  • Molecular Weight: 780.9

PC Biotin-PEG3-Alkyne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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